6-{[4-(3-methoxybenzoyl)piperazin-1-yl]sulfonyl}-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one

• IUPAC Name: 6-[4-(3-methoxybenzoyl)piperazin-1-yl]sulfonyl-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-11-one
• InChI: InChI=1S/C23H25N3O5S/c1-31-19-4-2-3-18(13-19)23(28)24-9-11-25(12-10-24)32(29,30)20-14-16-5-6-21(27)26-8-7-17(15-20)22(16)26/h2-4,13-15H,5-12H2,1H3
• InChI Key: IQRZFVJMYKRHDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC4=C5C(=C3)CCN5C(=O)CC4
• Molecular Formula: C23H25N3O5S
• Molecular Weight: 455.5 g/mol
• CAS No.: 946361-20-2

Description

This compound is a tricyclic sulfonamide derivative featuring a 1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one core linked to a piperazine moiety substituted with a 3-methoxybenzoyl group. Its structural complexity arises from the fused tricyclic system and the sulfonyl-piperazine bridge, which likely influences its electronic and steric properties.

Biological Activity

The compound 6-{[4-(3-methoxybenzoyl)piperazin-1-yl]sulfonyl}-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one , with a CAS number of 946361-20-2 , is a complex organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews its structural characteristics, biological activities, and relevant research findings.

Structural Characteristics

The molecular formula of this compound is $C_{23}H_{25}N_{3}O_{5}S$ with a molecular weight of 455.5 g/mol . The structure features a piperazine ring, a methoxybenzoyl moiety, and a unique tricyclic core, contributing to its biological activity.

Property	Value
Molecular Formula	$C_{23}H_{25}N_{3}O_{5}S$
Molecular Weight	455.5 g/mol
CAS Number	946361-20-2

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors involved in various signaling pathways. The unique structural features allow it to modulate the activity of these targets, leading to significant biological effects.

Anticancer Activity

Research indicates that derivatives of piperazine-based compounds, including this one, exhibit potent anticancer properties by inhibiting microtubule dynamics and sensitizing cancer cells to apoptosis. A study demonstrated that similar compounds can induce mitotic arrest in colon cancer cells, enhancing their sensitivity to tumor necrosis factor (TNF)-induced apoptosis .

In vitro studies have shown that the compound can slow tubulin polymerization without completely inhibiting it, which is crucial for its mechanism as a microtubule destabilizer. This property allows it to effectively sensitize cancer cells to apoptotic signals, potentially improving therapeutic outcomes in cancer treatments.

Structure-Activity Relationship (SAR)

A structure-activity relationship study highlighted the importance of functional group positioning on the phenyl and benzoyl rings for the compound's activity. Variations in these groups can significantly influence the compound's ability to inhibit cancer cell growth and induce apoptosis .

Case Studies

• Colon Cancer Sensitization : In a notable study involving HT29 human colon cancer cells, the compound was shown to increase sensitivity to apoptotic ligands with an effective dose (ED50) around 115 nM . The cells treated with this compound exhibited increased levels of TNFR1 and activated caspases more readily than untreated controls .
• Microtubule Dynamics : Another investigation demonstrated that piperazine derivatives could disrupt microtubule organization, leading to the formation of multiple microtubule organizing centers in treated cells. This disruption is linked to enhanced apoptosis rates under stress conditions induced by TNF .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

6-{[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]sulfonyl}-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one

• Structural Difference : The benzoyl group here has 3,4-dimethoxy substituents instead of a single 3-methoxy group.
• Electronic Effects: The electron-donating methoxy groups may alter the piperazine ring’s basicity and hydrogen-bonding capacity, affecting target interactions . Crystallography: Both compounds likely require tools like SHELX or ORTEP for structural determination due to their complexity; differences in substituents could influence crystal packing and stability .

Piperazine-Based Compounds with Triazole Moieties ()

• Example : 4-(4-{4-[4-({(2RS,4SR)-2-[(1H-1,2,4-Triazol-1-yl)methyl]-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl}methoxy)phenyl]piperazin-1-yl}phenyl)-2-isopropyl-2,4-dihydro-3H-1,2,4-triazol-3-one.
• Comparison :
  • Functional Groups : The triazole and dichlorophenyl groups introduce strong electron-withdrawing effects, contrasting with the electron-donating methoxy groups in the main compound.
  • Bioactivity Implications : Dichlorophenyl groups often enhance binding to hydrophobic enzyme pockets, while methoxy substituents may favor interactions with polar residues .

Generalized Structural Comparisons

Property	Main Compound	3,4-Dimethoxy Analog	Triazole-Dichlorophenyl Compound
Core Structure	Azatricyclo + sulfonamide-piperazine	Same core	Piperazine-triazole-dioxolan
Substituents	3-Methoxybenzoyl	3,4-Dimethoxybenzoyl	2,4-Dichlorophenyl + triazole
logP (Estimated)	~3.2	~3.7–4.0	~4.5–5.0
Electron Effects	Moderate electron-donating	Strong electron-donating	Strong electron-withdrawing
Potential Bioactivity	Kinase inhibition (hypothetical)	Enhanced membrane permeability	Antimicrobial/antifungal (hypothetical)

Research Findings and Inferences

• Synthetic Accessibility: The sulfonamide-piperazine linkage is synthetically tractable, but the tricyclic core may require advanced cyclization strategies.
• Conformational Analysis : The azatricyclo system’s puckering (via Cremer-Pople parameters) may differ from simpler bicyclic analogs, affecting binding to rigid enzyme pockets .
• Computational Modeling : Molecular descriptors (van der Waals volume, polar surface area) derived from QSPR/QSAR models could predict solubility and bioavailability differences between analogs .